2-Iodo-n-propylbenzenesulfonamide
Overview
Description
2-Iodo-n-propylbenzenesulfonamide, also known as IPS, is a chemical compound that has been used for various scientific research applications. It is a sulfonamide derivative that has shown potential in the field of medicinal chemistry due to its unique properties.
Mechanism Of Action
The mechanism of action of 2-Iodo-n-propylbenzenesulfonamide is not fully understood. However, studies have shown that it inhibits the activity of carbonic anhydrase enzymes, which are involved in various physiological processes. It is believed that 2-Iodo-n-propylbenzenesulfonamide may also inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
2-Iodo-n-propylbenzenesulfonamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of carbonic anhydrase enzymes, which are involved in the regulation of pH in the body. It has also been found to induce apoptosis in cancer cells, leading to their death. Additionally, 2-Iodo-n-propylbenzenesulfonamide has been found to have antifungal and antiviral activity, suggesting that it may have potential as a therapeutic agent for these conditions.
Advantages And Limitations For Lab Experiments
One advantage of using 2-Iodo-n-propylbenzenesulfonamide in lab experiments is that it is relatively easy to synthesize and purify. Additionally, it has shown potential as a therapeutic agent for various conditions, making it an interesting compound to study. However, one limitation of using 2-Iodo-n-propylbenzenesulfonamide is that its mechanism of action is not fully understood, making it difficult to design experiments to study its effects.
Future Directions
There are several future directions for research on 2-Iodo-n-propylbenzenesulfonamide. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy and safety in vivo. Additionally, its mechanism of action needs to be further elucidated to design more targeted experiments. Another area of interest is its potential as an antifungal and antiviral agent. Further studies are needed to determine its efficacy against different strains of fungi and viruses. Overall, 2-Iodo-n-propylbenzenesulfonamide is a promising compound with potential applications in various fields of research.
Synthesis Methods
The synthesis of 2-Iodo-n-propylbenzenesulfonamide involves the reaction of 2-iodobenzenesulfonamide with n-propylamine. This reaction is carried out in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then purified using column chromatography to obtain pure 2-Iodo-n-propylbenzenesulfonamide.
Scientific Research Applications
2-Iodo-n-propylbenzenesulfonamide has been used in various scientific research applications, including as a potential anticancer agent, antifungal agent, and antiviral agent. Studies have shown that 2-Iodo-n-propylbenzenesulfonamide has potent inhibitory effects on the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. It has also been found to have antifungal activity against Candida albicans and antiviral activity against herpes simplex virus type 1.
properties
IUPAC Name |
2-iodo-N-propylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12INO2S/c1-2-7-11-14(12,13)9-6-4-3-5-8(9)10/h3-6,11H,2,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RKOLXPWUQCWXQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNS(=O)(=O)C1=CC=CC=C1I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12INO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Iodo-n-propylbenzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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